4-Chloro-5-cyclopropoxy-2-nitropyridine

• Molecular Formula: C8H7ClN2O3
• Molecular Weight: 214.60 g/mol
• IUPAC Name: 4-chloro-5-cyclopropyloxy-2-nitropyridine
• InChI: InChI=1S/C8H7ClN2O3/c9-6-3-8(11(12)13)10-4-7(6)14-5-1-2-5/h3-5H,1-2H2
• InChI Key: VDWCHZYYLBTCGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=C(C=C2Cl)[N+](=O)[O-]

Description

4-Chloro-5-cyclopropoxy-2-nitropyridine is a substituted pyridine derivative characterized by a nitro group at position 2, a chlorine atom at position 4, and a cyclopropoxy group at position 3. This compound belongs to a class of heterocyclic aromatic molecules widely utilized in pharmaceutical and agrochemical research due to their versatile reactivity and ability to serve as intermediates in synthesizing bioactive molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-5-cyclopropoxy-2-nitropyridine typically involves the nitration of a suitable pyridine derivative followed by the introduction of the cyclopropoxy group. One common method involves the nitration of 4-chloro-2-nitropyridine using nitric acid in the presence of a catalyst. The resulting intermediate is then reacted with cyclopropanol under basic conditions to introduce the cyclopropoxy group.

Industrial Production Methods

Industrial production of 4-Chloro-5-cyclopropoxy-2-nitropyridine may involve large-scale nitration and subsequent substitution reactions. The process is optimized for high yield and purity, often employing continuous flow reactors and advanced purification techniques to ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-5-cyclopropoxy-2-nitropyridine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by nucleophiles such as amines or thiols.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Oxidation Reactions: The cyclopropoxy group can undergo oxidation to form corresponding carbonyl compounds.

Common Reagents and Conditions

Substitution: Reagents like sodium amide or thiourea in polar solvents.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Major Products Formed

Substitution: Formation of 4-amino-5-cyclopropoxy-2-nitropyridine.

Reduction: Formation of 4-chloro-5-cyclopropoxy-2-aminopyridine.

Oxidation: Formation of 4-chloro-5-cyclopropoxy-2-pyridone.

Scientific Research Applications

4-Chloro-5-cyclopropoxy-2-nitropyridine has several scientific research applications:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Materials Science: It is explored for its properties in the development of advanced materials, including polymers and coatings.

Biological Studies: It serves as a probe in biochemical assays to study enzyme interactions and cellular pathways.

Industrial Chemistry: It is utilized in the synthesis of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of 4-Chloro-5-cyclopropoxy-2-nitropyridine involves its interaction with specific molecular targets, such as enzymes or receptors. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The cyclopropoxy group may enhance the compound’s binding affinity and selectivity towards its targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 4-Chloro-5-cyclopropoxy-2-nitropyridine with structurally related pyridine derivatives, focusing on substituent effects, physicochemical properties, and applications.

Substituent Position and Electronic Effects

• 2-(4-Chlorophenoxy)-5-nitropyridine (CAS 28232-30-6): Substituents: Phenoxy group at position 2, nitro at position 5, chloro at position 3. The nitro group at position 5 (vs. position 2 in the target compound) alters resonance stabilization and electron-withdrawing effects across the ring . Melting Point: 93°C, suggesting moderate crystallinity influenced by aromatic substituents .
• 2-Chloro-5-methyl-3-nitropyridine: Substituents: Methyl at position 5, nitro at position 3, chloro at position 2. Key Differences: The methyl group (electron-donating) and nitro group at position 3 create distinct electronic effects compared to the target compound. This derivative is noted as an intermediate in bioactive molecule synthesis, highlighting the role of substituent positioning in directing reactivity .

• 5-Chloro-2-hydroxy-3-nitropyridine :

  • Substituents : Hydroxy at position 2, nitro at position 3, chloro at position 4.
  • Key Differences : The hydroxy group introduces hydrogen-bonding capability, enhancing solubility in polar solvents. This contrasts with the cyclopropoxy group, which may reduce polarity but improve metabolic stability .

Physicochemical Properties

Compound	Molecular Formula	Key Substituents	Melting Point (°C)	Notable Properties
4-Chloro-5-cyclopropoxy-2-nitropyridine	C₈H₆ClN₂O₃	Cl (4), OCyclopropane (5), NO₂ (2)	N/A*	High electron deficiency; moderate steric hindrance
2-(4-Chlorophenoxy)-5-nitropyridine	C₁₁H₇ClN₂O₃	Cl (4), OPh (2), NO₂ (5)	93	Crystalline; aromatic interactions dominate
2-Chloro-5-methyl-3-nitropyridine	C₆H₅ClN₂O₂	Cl (2), CH₃ (5), NO₂ (3)	N/A	Intermediate in drug synthesis
5-Chloro-2-hydroxy-3-nitropyridine	C₅H₃ClN₂O₃	Cl (5), OH (2), NO₂ (3)	N/A	High polarity due to hydroxyl group